Cas no 125660-99-3 (4-chloro-2-methyl-6-phenylthieno[2,3-d]pyrimidine)

4-Chloro-2-methyl-6-phenylthieno[2,3-d]pyrimidine is a heterocyclic compound featuring a thienopyrimidine core substituted with chloro, methyl, and phenyl groups. This structure imparts significant versatility in medicinal and materials chemistry, serving as a key intermediate for synthesizing biologically active molecules. The chloro group at the 4-position enhances reactivity for nucleophilic substitution, enabling further functionalization. Its rigid aromatic system contributes to stability and potential applications in pharmaceuticals, particularly as a scaffold for kinase inhibitors or antimicrobial agents. The compound's well-defined synthetic route and high purity make it suitable for research and development in drug discovery and organic synthesis. Its structural features also suggest utility in optoelectronic materials due to its conjugated π-system.

4-chloro-2-methyl-6-phenylthieno[2,3-d]pyrimidine structure

125660-99-3 structure

Product Name:4-chloro-2-methyl-6-phenylthieno[2,3-d]pyrimidine

CAS No:125660-99-3

MF:C₁₃H₉ClN₂S

MW:260.741960287094

MDL:MFCD02329485

CID:3083534

PubChem ID:704026

Update Time:2025-10-31

4-chloro-2-methyl-6-phenylthieno[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

- 4-Chloro-2-methyl-6-phenyl-thieno[2,3-d]pyrimidine
- AURORA 20227
- 4-chloro-2-methyl-6-phenylthieno[2,3-d]pyrimidine
- HMS1426I11
- EU-0009086
- VU0060983-1
- F1174-1604
- STK801781
- 125660-99-3
- MFCD02329485
- AKOS000116447
- SR-01000471402
- BBL029669
- SCHEMBL16652412
- AF-399/40684392
- SR-01000471402-1
- EN300-04850
- BS-14089
- G46535
- IFLab1_005115
- Z56884190
- 4-chloro-2-methyl-6-phenylthieno(2,3-d)pyrimidine
- AFA66099
- 869-338-1
- MDL： MFCD02329485
- Inchi： 1S/C13H9ClN2S/c1-8-15-12(14)10-7-11(17-13(10)16-8)9-5-3-2-4-6-9/h2-7H,1H3
- InChI Key： BPICMBSKTMUFHY-UHFFFAOYSA-N
- SMILES： ClC1=C2C=C(C3C=CC=CC=3)SC2=NC(C)=N1

Computed Properties

Exact Mass: 260.0174972g/mol
Monoisotopic Mass: 260.0174972g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 270
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.6
Topological Polar Surface Area: 54Å²

4-chloro-2-methyl-6-phenylthieno[2,3-d]pyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C373000-25mg	4-chloro-2-methyl-6-phenylthieno[2,3-d]pyrimidine	125660-99-3		25mg	$ 50.00	2022-06-01
TRC	C373000-50mg	4-chloro-2-methyl-6-phenylthieno[2,3-d]pyrimidine	125660-99-3		50mg	$ 70.00	2022-06-01
TRC	C373000-250mg	4-chloro-2-methyl-6-phenylthieno[2,3-d]pyrimidine	125660-99-3		250mg	$ 275.00	2022-06-01
Matrix Scientific	135874-1g	4-Chloro-2-methyl-6-phenylthieno[2,3-d]pyrimidine, 95%+	125660-99-3	95%	1g	$388.00	2023-09-06
Matrix Scientific	135874-2.500g	4-Chloro-2-methyl-6-phenylthieno[2,3-d]pyrimidine, 95%+	125660-99-3	95%	2.500g	$845.00	2023-09-06
Matrix Scientific	135874-5g	4-Chloro-2-methyl-6-phenylthieno[2,3-d]pyrimidine, 95%+	125660-99-3	95%	5g	$1277.00	2023-09-06
Chemenu	CM272381-250mg	4-Chloro-2-methyl-6-phenylthieno[2,3-d]pyrimidine	125660-99-3	95+%	250mg	$***	2023-04-03
Chemenu	CM272381-500mg	4-Chloro-2-methyl-6-phenylthieno[2,3-d]pyrimidine	125660-99-3	95+%	500mg	$246	2022-06-13
Chemenu	CM272381-1g	4-Chloro-2-methyl-6-phenylthieno[2,3-d]pyrimidine	125660-99-3	95+%	1g	$***	2023-04-03
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